Cas no 465514-11-8 (5-Thiophen-2-yl-isoxazole-3-carbaldehyde)

• Product Name: 5-Thiophen-2-yl-isoxazole-3-carbaldehyde
• CAS No: 465514-11-8
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD03086160
• CID: 328045
• PubChem ID: 2776546
• Update Time: 2025-06-08

5-Thiophen-2-yl-isoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxaldehyde,5-(2-thienyl)-
• 5-(2-Thienyl)-3-isoxazolecarbaldehyde
• 5-thiophen-2-yl-1,2-oxazole-3-carbaldehyde
• 5-Thiophen-2-yl-isoxazole-3-carbaldehyde
• 3-Formyl-5-(thien-2-yl)isoxazole
• 5-(2-thienyl)-3-isoxazolcarbaldehyde
• 5-(2-thienyl)isoxazole-3-carbaldehyde
• 5-(Thiophen-2-yl)isoxazole-3-carboxaldehyde, AldrichCPR
• J-516416
• FT-0619608
• 5-(Thiophen-2-yl)isoxazole-3-carboxaldehyde
• 5-(thiophen-2-yl)isoxazole-3-carbaldehyde
• 5-(thiophen-2-yl)-1,2-oxazole-3-carbaldehyde
• AKOS006229049
• MFCD03086160
• 465514-11-8
• CS-0314770
• 5-(2-thienyl)-3-isoxazolecarbaldehyde, AldrichCPR
• SCHEMBL620758
• 5-(Thien-2-yl)isoxazole-3-carboxaldehyde
• AS-5583
• ICENILRKNUKRPB-UHFFFAOYSA-N
• DTXSID20380174
• A872252
• G78573
• DB-015341

• MDL： MFCD03086160
• Inchi： 1S/C8H5NO2S/c10-5-6-4-7(11-9-6)8-2-1-3-12-8/h1-5H
• InChI Key： ICENILRKNUKRPB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C=O)=NO1

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Melting Point: 66 °C
• PSA: 71.34000
• LogP: 2.21560

5-Thiophen-2-yl-isoxazole-3-carbaldehyde Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Thiophen-2-yl-isoxazole-3-carbaldehyde

Recent Advances in the Study of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde (CAS: 465514-11-8)

5-Thiophen-2-yl-isoxazole-3-carbaldehyde (CAS: 465514-11-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its potential as a scaffold for designing novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The compound's unique structure, featuring both thiophene and isoxazole rings, makes it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent synthetic methodologies have improved the efficiency of producing 5-Thiophen-2-yl-isoxazole-3-carbaldehyde, enabling researchers to explore its derivatives with enhanced biological properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a precursor for synthesizing inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its synthetic applications, 5-Thiophen-2-yl-isoxazole-3-carbaldehyde has shown promising biological activities. Research conducted by a team at the University of Cambridge revealed its potential as an antimicrobial agent, with notable efficacy against drug-resistant bacterial strains. The study, which utilized in vitro and in silico approaches, identified key interactions between the compound and bacterial enzymes, providing a foundation for further optimization. These findings were corroborated by a separate investigation published in Bioorganic & Medicinal Chemistry Letters, which emphasized the compound's role in combating antibiotic resistance.

Another area of interest is the compound's application in cancer research. A recent study by the National Cancer Institute explored the antiproliferative effects of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde derivatives on various cancer cell lines. The results indicated that certain derivatives exhibited selective cytotoxicity towards cancer cells while sparing normal cells, suggesting their potential as targeted therapies. Mechanistic studies revealed that these compounds induce apoptosis via modulation of key signaling pathways, such as the PI3K/AKT axis.

Despite these advancements, challenges remain in the clinical translation of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its importance in the field. Future directions may include the development of hybrid molecules combining this scaffold with other pharmacophores to enhance therapeutic efficacy and reduce side effects.

In conclusion, 5-Thiophen-2-yl-isoxazole-3-carbaldehyde (CAS: 465514-11-8) represents a promising candidate for drug discovery, with recent studies highlighting its potential in antimicrobial and anticancer therapies. Continued research efforts are expected to unlock new opportunities for its application, paving the way for innovative treatments in chemical biology and medicine.